Cas no 35037-73-1 (1-isocyanato-4-(trifluoromethoxy)benzene)

• Product Name: 1-isocyanato-4-(trifluoromethoxy)benzene
• CAS No: 35037-73-1
• MF: C₈H₄F₃NO₂
• MW: 203.118072509766
• MDL: MFCD00035702
• CID: 54359
• PubChem ID: 92298
• Update Time: 2025-10-29

1-isocyanato-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethoxy)phenyl isocyanate
• 1-isocyanato-4-(trifluoromethoxy)benzene
• 1-ISOCYANATO-4-TRIFLUOROMETHOXY-BENZENE
• p-(trifluoromethoxy)phenyl isocyanate
• 1-isocyanato-4-(trifluoromethoxy)-benzen
• 4-(trifluoromethoxy)phnyl isocyanate
• 1-isocyanato-4-[(trifluoromethyl)oxy]benzene
• 4-(triflioromethoxy)phenol
• 4-(Trifluoromethoxy)phenol
• 4-trifluoroMethoxylphenol
• Isocyanic Acid 4-(Trifluoromethoxy)phenyl Ester
• p-(Triflourmethoxy)phenol
• p-(trifluoromethoxy)phenol
• p-(trifluoromethoxy)-phenyl isocyanate
• PHENOL,4-(TRIFLUOROMETHOXY)
• p-Trifluoromethoxy p
• TFMOPO
• 4-trifluoromethoxyphenylisocyanate
• 4-(Trifluoromethoxy)phenylisocyanate
• Benzene, 1-isocyanato-4-(trifluoromethoxy)-
• C8H4F3NO2
• 4-Trifluoromethoxy phenylisocyanate
• LGPKFIGMLPDYEA-UHFFFAOYSA-N
• 4-trifluoromethoxyphenyl isocyanate
• 4-(trifluoromethoxy)benzenisocyanate
• p-trifluoromethoxyphenyl isocyanate
• 1-isocyanato-4-trifluoromethoxybenzene
• 4-(Trifluoromethoxy)phenyl isocyanate, 98%
• AC-9801
• EN300-117964
• A6147
• DTXSID1067883
• 35037-73-1
• SCHEMBL180952
• 4-(trifluoromethoxy)-phenyl isocyanate
• EC 252-328-0
• 4-trifluoromethoxy-phenylisocyanate
• MFCD00035702
• 4-trifluoromethoxy-phenyl isocyanate
• AM62607
• 1-Isocyanato-4-(trifluoromethoxy)-benzene
• D92603
• NS00002524
• 1-Isocyanato-4-trifluoromethoxy-benzene;4-(Trifluoromethoxy)phenyl isocyanate
• T2487
• 1-Isocyanato-4-(trifluoromethoxy)benzene #
• EINECS 252-328-0
• FT-0618819
• W-106694
• AKOS005063774
• DB-026149

• MDL： MFCD00035702
• Inchi： 1S/C8H4F3NO2/c9-8(10,11)14-7-3-1-6(2-4-7)12-5-13/h1-4H
• InChI Key： LGPKFIGMLPDYEA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)N=C=O)(F)F
• BRN： 977669

Computed Properties

• Exact Mass: 203.01900
• Monoisotopic Mass: 203.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 38.7

Experimental Properties

• Color/Form: liquid
• Density: 1.346
• Melting Point: -29°C
• Boiling Point: 78°C/22mmHg(lit.)
• Flash Point: 69 ºC
• Refractive Index: 1.457-1.46
• Water Partition Coefficient: Reacts with water.
• PSA: 38.66000
• LogP: 2.55250
• Solubility: reaction
• Sensitiveness: Moisture Sensitive

1-isocyanato-4-(trifluoromethoxy)benzene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R20/21/22
• Safety Instruction： S26-S36-S36/37
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 1-isocyanato-4-(trifluoromethoxy)benzene

Professional Introduction to 1-isocyanato-4-(trifluoromethoxy)benzene (CAS No. 35037-73-1)

1-isocyanato-4-(trifluoromethoxy)benzene, with the chemical formula C₈H₃F₃NO₂, is a fluorinated aromatic isocyanate derivative that has garnered significant attention in the field of pharmaceutical and materials science research. This compound, identified by its CAS number 35037-73-1, represents a critical intermediate in the synthesis of various high-value chemicals, particularly in the development of advanced materials and bioactive molecules.

The structural uniqueness of 1-isocyanato-4-(trifluoromethoxy)benzene lies in its combination of a highly reactive isocyanate group (-NCO) and a trifluoromethoxy substituent (-OCHF₃). The presence of the isocyanate moiety makes this compound a versatile building block for polyurethane precursors, while the electron-withdrawing nature of the trifluoromethoxy group enhances its reactivity and stability under various chemical conditions. This dual functionality has positioned it as a key player in both industrial applications and academic investigations.

In recent years, researchers have been exploring the potential applications of 1-isocyanato-4-(trifluoromethoxy)benzene in pharmaceutical synthesis. The compound’s ability to undergo nucleophilic substitution reactions with amines and alcohols has been leveraged to develop novel heterocyclic compounds with therapeutic properties. For instance, studies have demonstrated its utility in constructing scaffolds for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorine atoms in the molecule contribute to metabolic stability, a desirable trait in drug design, thereby enhancing bioavailability and efficacy.

The trifluoromethoxy group also imparts unique electronic properties to 1-isocyanato-4-(trifluoromethoxy)benzene, making it an attractive candidate for materials science applications. Researchers have investigated its incorporation into organic semiconductors and liquid crystals, where its electron-withdrawing effects can modulate charge transport properties. Additionally, the compound’s thermal stability has been exploited in the development of high-performance polymers used in aerospace and electronics industries. These advancements underscore the compound’s versatility beyond traditional pharmaceutical applications.

From a synthetic chemistry perspective, 1-isocyanato-4-(trifluoromethoxy)benzene serves as a valuable precursor for accessing more complex molecular architectures. Its reaction with hydroxylamine derivatives has been reported to yield fluorinated benzoxazoles, which exhibit interesting biological activities. Furthermore, palladium-catalyzed cross-coupling reactions involving this compound have enabled the introduction of aryl or vinyl groups at specific positions, expanding its synthetic utility. Such methodologies highlight the compound’s role as a node in multi-step organic transformations.

The latest research trends indicate that 1-isocyanato-4-(trifluoromethoxy)benzene is being increasingly utilized in green chemistry initiatives. Efforts to develop sustainable synthetic routes for this compound have focused on minimizing hazardous byproducts and improving atom economy. For example, catalytic methods employing recyclable ligands have been explored to enhance reaction efficiency while reducing environmental impact. These innovations align with global efforts to promote sustainable chemical manufacturing practices.

In conclusion, 1-isocyanato-4-(trifluoromethoxy)benzene (CAS No. 35037-73-1) represents a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it indispensable in both academic research and industrial processes. As scientific understanding advances, it is anticipated that new methodologies and applications for this compound will continue to emerge, further solidifying its importance in modern chemistry.